Cas no 10106-21-5 (1,3,4-Thiadiazole, 2,5-bis[(phenylmethyl)thio]-)

• Product Name: 1,3,4-Thiadiazole, 2,5-bis[(phenylmethyl)thio]-
• CAS No: 10106-21-5
• MF: C₁₆H₁₄N₂S₃
• MW: 330.490759372711
• CID: 1127819
• PubChem ID: 562783
• Update Time: 2025-04-20

1,3,4-Thiadiazole, 2,5-bis[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2,5-bis[(phenylmethyl)thio]-
• 2,5-di(benzylthio)-1,3,4-thiadiazole
• SR-01000511507
• BIS(BENZYLSULFANYL)-1,3,4-THIADIAZOLE
• 1,3,4-Thiadiazole, 2,5-bis(benzylthio)-
• SR-01000511507-1
• CHEMBL508128
• 2,5-Bis(benzylthio)-1,3,4-thiadiazole
• DB-313131
• 2,5-Bis-benzylsulfanyl-[1,3,4]thiadiazole
• dithioether 1,3,4-thiadiazole, 8a
• BDBM29308
• HQOJMWWJCILSIP-UHFFFAOYSA-N
• STK733310
• 2,5-bis(benzylthio)-1-thia-3,4-diazacyclopenta-2,4-diene
• 10106-21-5
• AKOS001719932
• SCHEMBL3263155
• 2,5-bis(benzylsulfanyl)-1,3,4-thiadiazole
• Cambridge id 5139194

• Inchi： 1S/C16H14N2S3/c1-3-7-13(8-4-1)11-19-15-17-18-16(21-15)20-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： HQOJMWWJCILSIP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(S1)SCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.03212
• Monoisotopic Mass: 330.03191198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 25.78